2,4-difluorophenyl 2,2,3,3-tetrafluoropropyl phthalate

• IUPAC Name: 2-O-(2,4-difluorophenyl) 1-O-(2,2,3,3-tetrafluoropropyl) benzene-1,2-dicarboxylate
• InChI: InChI=1S/C17H10F6O4/c18-9-5-6-13(12(19)7-9)27-15(25)11-4-2-1-3-10(11)14(24)26-8-17(22,23)16(20)21/h1-7,16H,8H2
• InChI Key: SQOOOVPRBAGELK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)OCC(C(F)F)(F)F)C(=O)OC2=C(C=C(C=C2)F)F
• Molecular Formula: C17H10F6O4
• Molecular Weight: 392.25 g/mol

Description

2,4-difluorophenyl 2,2,3,3-tetrafluoropropyl phthalate (DFPTFP) is a chemical compound that has gained significant attention in the field of scientific research. It is a phthalate derivative that is used in various applications, including as a plasticizer, flame retardant, and lubricant.

Mechanism of Action

The mechanism of action of 2,4-difluorophenyl 2,2,3,3-tetrafluoropropyl phthalate is not fully understood. However, it is believed to interact with biological molecules, such as proteins and nucleic acids, through hydrogen bonding and hydrophobic interactions. This interaction can lead to changes in the structure and function of these molecules, which can have various effects on biological systems.
Biochemical and Physiological Effects:
2,4-difluorophenyl 2,2,3,3-tetrafluoropropyl phthalate has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria, and modulate the activity of enzymes. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2,4-difluorophenyl 2,2,3,3-tetrafluoropropyl phthalate has several advantages for lab experiments, including its high purity and stability, as well as its ability to interact with biological molecules. However, it also has some limitations, such as its potential toxicity and the need for specialized equipment for its synthesis and analysis.

Future Directions

There are several future directions for the study of 2,4-difluorophenyl 2,2,3,3-tetrafluoropropyl phthalate. One area of research is the development of new drugs and materials based on its structure and properties. Another area of research is the study of its potential toxicity and environmental impact. Additionally, further investigation is needed to fully understand its mechanism of action and its effects on biological systems.
In conclusion, 2,4-difluorophenyl 2,2,3,3-tetrafluoropropyl phthalate is a chemical compound that has gained significant attention in the field of scientific research. It has various applications and has been studied for its potential use in the development of new drugs and materials. Further research is needed to fully understand its mechanism of action and its effects on biological systems.

Synthesis Methods

2,4-difluorophenyl 2,2,3,3-tetrafluoropropyl phthalate can be synthesized through a reaction between 2,4-difluorophenol and 2,2,3,3-tetrafluoropropyl acrylate. The reaction is catalyzed by a base, such as potassium carbonate, and is carried out under reflux conditions. The resulting product is then purified through column chromatography to obtain 2,4-difluorophenyl 2,2,3,3-tetrafluoropropyl phthalate in high purity.

Scientific Research Applications

2,4-difluorophenyl 2,2,3,3-tetrafluoropropyl phthalate has been used in various scientific research applications, including as a fluorescent probe for the detection of metal ions, as a lubricant in microelectromechanical systems (MEMS), and as a plasticizer in polyvinyl chloride (PVC) films. It has also been studied for its potential use in the development of new drugs and materials.